Cas no 1258639-36-9 (1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2))

• Product Name: 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 1258639-36-9
• MF: C₁₁H₂₃Cl₂N₃O₂
• MW: 300.225220918655
• CID: 5167984
• Update Time: 2025-07-16

1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-(morpholin-4-yl)-2-(piperazin-1-yl)propan-1-one dihydrochloride
• 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2)

• Inchi： 1S/C11H21N3O2.2ClH/c1-10(13-4-2-12-3-5-13)11(15)14-6-8-16-9-7-14;;/h10,12H,2-9H2,1H3;2*1H
• InChI Key： RSINAHBERGLYPN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)C(C(C)N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 44.8

Additional information on 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2)

Compound CAS No. 1258639-36-9: A Comprehensive Overview

The compound with CAS No. 1258639-36-9, commonly referred to as 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2), is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which incorporates both morpholinyl and piperazinyl groups, making it a subject of interest in medicinal chemistry and pharmacology.

Recent studies have highlighted the importance of compounds like 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2) in drug discovery. The morpholinyl group is known for its ability to enhance the bioavailability of drugs by improving their solubility and permeability. Similarly, the piperazinyl group has been associated with anti-inflammatory and antioxidant properties, making this compound a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have explored various synthetic pathways, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved the efficiency of the synthesis process but also opened new avenues for scaling up production for commercial purposes.

In terms of biological activity, 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2) has shown potential in modulating key cellular pathways involved in inflammation and oxidative stress. Preclinical studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to scavenge free radicals makes it a candidate for antioxidant therapies.

The structural features of this compound also make it a valuable tool in chemical biology research. The presence of both morpholinyl and piperazinyl groups provides a platform for further functionalization and modification. Scientists are actively exploring the possibility of attaching additional bioactive moieties to enhance its therapeutic potential further.

From an environmental standpoint, the development of greener synthesis methods for 1-Propanone, 1-(4-morpholinyl)-2-(1-piperazinyl)-, hydrochloride (1:2) is a growing area of interest. Researchers are investigating the use of renewable feedstocks and catalytic systems to minimize waste generation and reduce the environmental footprint of its production.

In conclusion, CAS No. 1258639-36-9 represents a significant advancement in organic chemistry with promising applications in drug development and chemical biology. Its unique structure and biological activity position it as a key compound for future research and innovation in the field.